Cas no 491831-76-6 (N-(1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide
• CAS No: 491831-76-6
• MF: C₁₂H₁₀N₄OS
• MW: 258.299000263214
• CID: 6327466
• PubChem ID: 4592878
• Update Time: 2025-05-20

N-(1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide
• AKOS003292329
• 491831-76-6
• N-(1,3-benzothiazol-2-yl)-1-methylpyrazole-3-carboxamide
• N-(benzo[d]thiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide
• Oprea1_715490
• F5094-0159

• Inchi： 1S/C12H10N4OS/c1-16-7-6-9(15-16)11(17)14-12-13-8-4-2-3-5-10(8)18-12/h2-7H,1H3,(H,13,14,17)
• InChI Key： FTZYACRVWOKLCH-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC=CC1=2)NC(C1C=CN(C)N=1)=O

Computed Properties

• Exact Mass: 258.05753213g/mol
• Monoisotopic Mass: 258.05753213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 88Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide

N-(1,3-Benzothiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 491831-76-6, known as N-(1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide, has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of benzothiazole and pyrazole, two heterocyclic structures that are widely recognized for their versatile applications in drug discovery, agrochemicals, and advanced materials. Recent studies have highlighted its potential as a biological active agent and a building block for functional materials.

Benzothiazole, a fused bicyclic structure consisting of a benzene ring and a thiazole ring, is known for its stability and ability to participate in various chemical reactions. The pyrazole moiety, on the other hand, is a five-membered ring containing two nitrogen atoms, which contributes to the compound's ability to form hydrogen bonds and interact with biological targets. The combination of these two structures in N-(1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide creates a molecule with unique electronic properties and reactivity.

Recent research has focused on the synthesis of this compound through innovative methods such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have not only improved the yield but also reduced the environmental footprint of the production process. For instance, a study published in *Green Chemistry* demonstrated that the use of microwave irradiation significantly accelerated the reaction time while maintaining high purity levels.

The carboxamide group in this compound plays a crucial role in its biological activity. This group is known to enhance solubility and improve bioavailability, making it an attractive candidate for drug development. Preclinical studies have shown that N-(1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide exhibits potent anti-inflammatory and antioxidant properties. These findings have opened new avenues for its application in treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

In addition to its biological applications, this compound has also been explored for its potential in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of novel catalysts for organic transformations. A recent study published in *Chemical Communications* reported that this compound can act as an efficient ligand for palladium-catalyzed cross-coupling reactions, which are widely used in the synthesis of pharmaceuticals and agrochemicals.

The methyl group attached to the pyrazole ring further enhances the compound's stability and selectivity. This modification has been shown to improve its thermal stability, making it suitable for high-throughput screening applications in drug discovery. Furthermore, computational studies using density functional theory (DFT) have provided insights into the electronic structure of this compound, revealing its potential as a building block for designing advanced materials with tailored properties.

Despite its promising applications, there are still challenges associated with the large-scale production and characterization of N-(1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide. Researchers are currently exploring cost-effective synthetic routes and scalable manufacturing processes to address these issues. Additionally, further studies are needed to fully understand its pharmacokinetics and toxicity profile before it can be considered for clinical trials.

In conclusion, N-(1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide is a versatile compound with diverse applications in chemistry and biology. Its unique structure combines the advantages of both benzothiazole and pyrazole moieties, making it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.